Cas no 12173-28-3 (Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O))
Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O) Chemical and Physical Properties
Names and Identifiers
-
- MOLECULAR SIEVES
- MOLECULAR SIEVES, 5A
- MolecularsievesXpowder
- MolecularsievesXmmbeads
- MolecularsievesmeshpowderLindeX
- MolecularsievespelletsLindeX
- Molecular Sieve Type 13X
- SODIUM ALUMINUM SILICATE
- SODIUM ALUMINOSILICATE
- SODIUM ALUMINIUM SILICATE
- MOLECULAR SIEVE
- MOLECULAR SIEVE 3A
- MOLECULAR SEIVES, TYPE 4 A
- MOLECULAR SIEVES 13X
- MOLECULAR SIEVES, 13X, powder
- MOLECULAR SIEVE 13X 1
- MOLECULAR SIEVE 3A 1
- MOLECULAR SIEVE 4A 1
- MOLECULAR SIEVE 5A 1
- MOLECULAR SIEVES 3A 1
- Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O)
- MOLECULAR SIEVE 13X 1/16
- MOLECULAR SIEVE 3A 1/16
- MOLECULAR SIEVE 4A 1/16
- MOLECULAR SIEVE 5A 1/16
- MOLECULAR SIEVES 3A 1/16
- MOLECULAR SIEVES 3A 1/8
- TS-1 Zeolite,TS-1 Molecular Sieve,Titanium Silicon Molecular sieve
- 12173-28-3
-
- Inchi: 1S/Al.Ca.K.Na.O5Si2.H2O.O/c;;;;1-6(2)5-7(3)4;;/h;;;;;1H2;/q;;;;-2;;
- InChI Key: MPGSUMTVMSWLOE-UHFFFAOYSA-N
- SMILES: [Ca].[K].[Si](=O)([O-])O[Si](=O)[O-].[Al].[Na].O.[O]
Computed Properties
- Exact Mass: 298.8315105 g/mol
- Monoisotopic Mass: 298.8315105 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 71.2
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.5
- Molecular Weight: 299.33
Experimental Properties
- Color/Form: No data avaiable
- Melting Point: >600°C
Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 20-36/37-36/37/38
- Safety Instruction: 22-36-26
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Store at 4 ° C, -4 ° C is better
Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 533339-5G |
Mesoporous silica-based molecular sieves SBA-15, pore size: 6 - 11 nm, Pore volume: 0.65-0.7 cm3/g, SSA: 550 - 650 m2/g |
12173-28-3 | 5G |
¥ 505 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | 533339-25G |
Mesoporous silica-based molecular sieves SBA-15, pore size: 6 - 11 nm, Pore volume: 0.65-0.7 cm3/g, SSA: 550 - 650 m2/g |
12173-28-3 | 25G |
¥ 1666 | 2022-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T861694-5g |
Titanate molecular sieve |
12173-28-3 | BET:350-450㎡/g,:0.56-0.58 nm | 5g |
¥228.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T861694-10g |
Titanate molecular sieve |
12173-28-3 | BET:350-450㎡/g,:0.56-0.58 nm | 10g |
¥382.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T861694-50g |
Titanate molecular sieve |
12173-28-3 | BET:350-450㎡/g,:0.56-0.58 nm | 50g |
¥1,168.00 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X61555-10g |
MOLECULAR SIEVES |
12173-28-3 | BET:350-450㎡/g,:0.56-0.58 nm | 10g |
¥308.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X61555-5g |
MOLECULAR SIEVES |
12173-28-3 | BET:350-450㎡/g,:0.56-0.58 nm | 5g |
¥188.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X61555-50g |
MOLECULAR SIEVES |
12173-28-3 | 50g |
¥1108.0 | 2021-09-07 | ||
| BAI LING WEI Technology Co., Ltd. | 930553-5G |
Mesoporous silica-based molecular sieves SBA-15, pore size: 6 - 11 nm, SSA: 550 - 650 m2/g |
12173-28-3 | 5G |
¥ 504 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | 930553-25G |
Mesoporous silica-based molecular sieves SBA-15, pore size: 6 - 11 nm, SSA: 550 - 650 m2/g |
12173-28-3 | 25G |
¥ 1665 | 2022-04-26 |
Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Faujasite ((K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24).16H2O)
Recent Advances in Faujasite (12173-28-3) Research: Applications in Chemical Biology and Medicine
Faujasite, a zeolite mineral with the chemical formula (K0-1Na0-1Ca0-0.5)3.2-3.8(Al3.2-3.8Si8.2-8.8O24)·16H2O and CAS number 12173-28-3, has garnered significant attention in recent years due to its unique structural and chemical properties. This research briefing synthesizes the latest findings on Faujasite's applications in chemical biology and medicine, highlighting its potential as a versatile material for drug delivery, catalysis, and biomedical imaging.
Recent studies have demonstrated that Faujasite's well-defined pore structure and high surface area make it an ideal candidate for controlled drug release systems. Researchers have successfully loaded various therapeutic agents, including anticancer drugs and antibiotics, into Faujasite's nanocavities, achieving sustained release profiles that enhance treatment efficacy while minimizing side effects. The material's ion-exchange capacity further allows for the incorporation of bioactive metal ions, opening new avenues for combination therapies.
In the realm of biocatalysis, Faujasite has shown remarkable potential as a support matrix for enzyme immobilization. Its thermal and chemical stability, coupled with the ability to maintain enzyme activity, has led to improved biocatalytic processes for pharmaceutical synthesis. Notably, recent work has focused on optimizing Faujasite's surface properties to enhance enzyme loading capacity and operational stability, with promising results for large-scale industrial applications.
Advanced characterization techniques, including synchrotron X-ray diffraction and solid-state NMR spectroscopy, have provided unprecedented insights into Faujasite's structural dynamics under physiological conditions. These studies reveal how subtle variations in the material's composition (particularly the K/Na/Ca ratio) can significantly influence its performance in biological systems, offering new strategies for property optimization.
Emerging applications in medical imaging leverage Faujasite's ability to host contrast agents within its framework. Recent preclinical studies demonstrate that gadolinium-loaded Faujasite nanoparticles exhibit enhanced relaxivity compared to conventional contrast agents, suggesting potential improvements in MRI resolution and diagnostic accuracy. Safety assessments indicate good biocompatibility, though further toxicological studies are warranted.
The synthesis and modification of Faujasite for biomedical applications continue to evolve, with recent breakthroughs in controlling particle size, morphology, and surface functionalization. These advances address previous challenges related to biodistribution and cellular uptake, bringing Faujasite-based therapeutics closer to clinical translation. Current research efforts are particularly focused on developing targeted delivery systems by conjugating Faujasite nanoparticles with specific ligands for disease markers.
Looking forward, the integration of computational modeling with experimental approaches is expected to accelerate the rational design of Faujasite-based materials for precision medicine applications. The material's versatility, combined with growing understanding of its biological interactions, positions Faujasite as a promising platform for next-generation biomedical technologies. Ongoing research should prioritize comprehensive in vivo evaluations and scale-up production methods to facilitate translation from laboratory to clinical settings.
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